Cas no 2103-64-2 (Gallein)

Gallein is a G protein βγ (G βγ) Subunit signaling inhibitors Gallein jamming G βγ Subunit and PI3K γ Gallein is used as a red dye, acid-base indicator and phosphate detection reagent

Gallein structure

Product Name:Gallein

CAS No:2103-64-2

Molecular Formula:C₂₀H₁₂O₇

Molecular Weight:364.30508

MDL:MFCD00041839

CID:95500

PubChem ID:87562182

Gallein Properties

Names and Identifiers

- 3',4',5',6'-Tetrahydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
- GALLIEN
- GALLEIN
- Callein
- CI 45445
- CI NO 45445
- ALIZARIN VIOLET
- ANTHRACENE VIOLET
- MORDANT VIOLET 25
- Alizarinvio-letGBS
- pyrogallophthalein
- GALLEIN, C.I. NO. 45445
- Gallien(Mordantviolet25)
- (4,5,6-trihydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
- 3',4',5',6'-Te
- 3',4',5',6'-tetrahydroxyspiro(isobenzofuran-1(3H),9'-[9H]xanthene)-3-one
- 3',4',5',6'-Tetrahydroxy-spiro[phthalan-1,9'-xanthen]-3-on
- 3',4',5',6'-tetrahydroxy-spiro[phthalan-1,9'-xanthen]-3-one
- 4',5'-dihydroxyfluorescein
- SM-21 maleate
- 9'-(9H)xanthen)-3-one, 3',4',5',6'-tetrahydroxy-Spiro(isobenzofuran-1(3H)
- Pyrogallol phthalein
- Alizarin Violet
- Mordant Violet 25
- 3',4',5',6'-tetrahydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
- 3',4',5',6'-Tetrahydroxyspiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
- Gallein( Pyrogallol phthalein )
- PHLYOKFVXIVOJC-UHFFFAOYSA-N
- NSC 622478
- GALLEIN [MI]
- s5978
- Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',4',5',6'-tetrahydroxy-
- 52413-17-9
- NSC-8668
- 3',4',5',6'-Tetrahydroxyfluoran
- D88292
- 2103-64-2
- 8L0084U2QR
- 3',4',5',6'-tetrahydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
- Spiro[isobenzofuran-1(3H), 3',4',5',6'-tetrahydroxy-
- EINECS 218-272-6
- C.I. 45445
- NSC 56445
- AI3-63042
- AS-75768
- W-107581
- BDBM50514448
- Fluorescein,5'-dihydroxy-
- HY-D0254
- SCHEMBL334144
- DTXSID5062180
- FT-0603588
- 3',4',5',6'-Tetrahydroxyspiro[isobenzofuran-1(3H),9'-(9H)xanthen]-3-one
- AKOS015903075
- Spiro(isobenzofuran-1(3),9'-(9H)xanthen)-3-one, 3',4',5',6'-tetrahydroxy-
- MFCD00041839
- Q2119993
- 3',4',5',6'-tetrahydroxyspiro[isobenzofuran-3,9'-xanthene]-1-one
- NSC-622478
- CS-0010160
- NSC 8668
- Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 3',4',5',6'-tetrahydroxy-
- Alizarine violet
- C.I. Mordant Violet 25
- Fluoran,4',5',6'-tetrahydroxy-
- CHEMBL4469620
- NSC-56445
- 3',4',5',6'-tetrahydroxy-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
- NSC56445
- UNII-8L0084U2QR
- CHEBI:88294
- NS00021057
- 4,5-Dihydroxyfluorescein
- Fluoran, 3',4',5',6'-tetrahydroxy-
- A0601
- Pyrogallolphthalein: 12,13,14,15-Tetrahydroxyspiro[3-hydroisobenzofuran-3,9'-xanthene]-1-one
- Pyrogallolphthalein
- NSC622478
- NSC8668
- Fluorescein, 4',5'-dihydroxy-
- C.I.- 45445
- CAA10364
- Gallein( Pyrogallol phthalein )?
- GLXC-03918
- 3',4',5',6'-tetrahydroxyspiro(2-benzofuran-3,9'-xanthene)-1-one
- 3',4',5',6'-tetrahydroxy-3H-spiro(2-benzofuran-1,9'-xanthen)-3-one
- DTXCID1036414
- DB-045455
- Alizarin viole
- Gallein (8CI)
- C.I.-45445
- +Expand
- MDL： MFCD00041839
- InChIKey： PHLYOKFVXIVOJC-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H12O7/c21-13-7-5-11-17(15(13)23)26-18-12(6-8-14(22)16(18)24)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,21-24H
- SMILES： O=C1OC2(C3=C(OC4=C2C=CC(O)=C4O)C(O)=C(O)C=C3)C5=C1C=CC=C5

Computed Properties

Exact Mass: 364.05800
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 0
Monoisotopic Mass: 364.05830272g/mol
Heavy Atom Count: 27
Complexity: 579
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Tautomer Count: 27
Surface Charge: 0
Topological Polar Surface Area: 116Å²

Experimental Properties

LogP: 3.07700
PSA: 116.45000
Merck: 4344
Refractive Index: 1.6120 (estimate)
Boiling Point: 687.4°C at 760 mmHg
Melting Point: >300°C
Solubility: Solubility Almost insoluble in water, benzene, chloroform; soluble in ethanol, acetone
Color/Form: Brownish red crystals or powders
Solubility: Soluble in alcohol \ acetone and dilute alkali solution, slightly soluble in ether, almost insoluble in water, benzene and chloroform
pka: 5.99(at 25℃)
Color index: 45445
λmax: 526nm
PH: Yellow (3.8) to rose-red (6.6);Pink (10.6) to violet (13.0)
Density: 1.2392 (rough estimate)

Gallein Security Information

Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C
Signal Word：Warning

Gallein Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Gallein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002L5F-1g	Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',4',5',6'-tetrahydroxy-	2103-64-2	>85.0%(HPLC)	1g	$39.00
A2B Chem LLC	AB19923-1g	3',4',5',6'-Tetrahydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one	2103-64-2	>85.0%(HPLC)	1g	$33.00	2024-04-20
Aaron	AR002LDR-1g	Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',4',5',6'-tetrahydroxy-	2103-64-2		1g	$6.00
abcr	AB136257-5g	Gallein, 85%; .	2103-64-2	85%	5g	€80.40
Chemenu	CM139558-100g	3',4',5',6'-Tetrahydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one	2103-64-2	95%	100g	$443	2021-08-05
ChemScence	CS-0010160-5mg	Gallein	2103-64-2	>98.0%	5mg	$50.0	2021-09-02
Cooke Chemical	A0717812-1G	Alizarin violet	2103-64-2	>85.0%(HPLC)	1g	RMB 135.20	2023-09-07
DC Chemicals	DC60111-100mg	Gallein( Pyrogallol phthalein )	2103-64-2	>98%	100mg	$250.0	2023-09-15
eNovation Chemicals LLC	D279936-10g	3',4',5',6'-Tetrahydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one	2103-64-2	97%	10g	$200	2022-09-06
MedChemExpress	HY-D0254-10mM*1mLinDMSO	Gallein	2103-64-2	≥98.0%	10mM*1mLinDMSO	￥605	2023-07-26

Gallein Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2103-64-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:2103-64-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2103-64-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Gallein Related Literature

1. Spectrophotometric determination of small amounts of tin in lead and antimonial lead alloys

J. C. H. Jones Analyst 1968 93 214
2. Spectrophotometric determination of molybdenum with gallein and cetyltrimethylammonium bromide

C. L. Leong Analyst 1970 95 1018
3. Organic chemistry

J. Chem. Soc. 1871 24 679
4. Piperine, as a TAS2R14 agonist, stimulates the secretion of glucagon-like peptide-1 in the human enteroendocrine cell line Caco-2

Ting-Ting Huang,Pan-Pan Gu,Ting Zheng,Ling-Shan Gou,Yao-Wu Liu Food Funct. 2022 13 242
5. CC.—Titanous salts as reducing agents

Edmund Knecht J. Chem. Soc. Trans. 1924 125 1537
6. Organic chemistry

J. Chem. Soc. Abstr. 1906 90 A617
7. Applications of xanthene derivatives in analytical chemistry. Part LVII. Spectrophotometric determination of minocycline using gallium and Eosin

Itsuo Mori,Yoshikadzu Fujita,Hiroshi Kawabe,Kinuko Fujita,Takeshi Tanaka,Atsuko Kishimoto Analyst 1986 111 1409
8. Alizarin-based molecular probes for the detection of hydrogen peroxide and peroxynitrite

Minglu Li,Peng Lei,Shengmei Song,Shaomin Shuang,Chuan Dong Analyst 2021 146 509
9. Piperine-mediated suppression of voltage-dependent Ca2+ influx and glutamate release in rat hippocampal nerve terminals involves 5HT1A receptors and G protein βγ activation

Ting Yang Hsieh,Yi Chang,Su Jane Wang Food Funct. 2019 10 2720
10. Niacin/β-hydroxybutyrate regulates milk fat and milk protein synthesis via the GPR109A/Gi/mTORC1 pathway

Jiaming Chen,Tongbin Lin,Shuchang Zhang,Xianhuai Yue,XingHong Liu,Caichi Wu,Yunyi Liang,Xiangfang Zeng,Man Ren,Fang Chen,Wutai Guan,Shihai Zhang Food Funct. 2023 14 2642

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Cas no 2103-64-2 (Gallein)

Gallein Properties

Names and Identifiers

Computed Properties

Experimental Properties

Gallein Security Information

Gallein Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Gallein Price

Gallein Suppliers

Gallein Related Literature

Related Categories

2103-64-2 (Gallein) Related Products